Cas no 1082865-20-0 (3-Bromo-5-chloro-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-Bromo-5-chloro-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 1082865-20-0
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 5058269
• Update Time: 2023-08-24

3-Bromo-5-chloro-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-1-methyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C10H7BrClNO2/c1-13-7-3-2-5(12)4-6(7)8(11)9(13)10(14)15/h2-4H,1H3,(H,14,15)
• InChI Key： JUZPFPPYPCQBLW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)C2C=CC(=CC=21)Cl

Computed Properties

• Exact Mass: 286.935
• Monoisotopic Mass: 286.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives